Potassium iodide

• Description: Potassium iodide is an odorless white solid. Sinks and mixes with water. (USCG, 1999); Potassium iodide is a metal iodide salt with a K(+) counterion. It is a scavenger of hydroxyl radicals. It has a role as a radical scavenger and an expectorant. It contains an iodide.; Saturated solution of Potassium Iodide (SSKI) is used pharmaceutically for emergency use in patients experiencing acute symptoms of severe hyperthyroidism (also known as thyroid storm or thyrotoxic crisis). SSKI can also be used for radioiodine-contamination emergencies or in preparation of thyrotoxic patients for thyroidectomy.; Potassium Iodide is a metal halide composed of potassium and iodide with thyroid protecting and expectorant properties. Potassium iodide can block absorption of radioactive iodine by the thyroid gland through flooding the thyroid with non-radioactive iodine and preventing intake of radioactive molecules, thereby protecting the thyroid from cancer causing radiation. In addition, this agent acts as an expectorant by increasing secretion of respiratory fluids resulting in decreased mucus viscosity.; An inorganic compound that is used as a source of iodine in thyrotoxic crisis and in the preparation of thyrotoxic patients for thyroidectomy. (From Dorland, 27th ed); See also: Iodine (has active moiety); Iodide Ion (has active moiety); Potassium Cation (has active moiety) ... View More ...
• CAS No.: 7681-11-0
• Product Name: Potassium iodide
• Molecular Formula: IK; KI
• Molecular Weight: 166.0028 g/mol
• IUPAC Name: potassium;iodide
• Standard InChI: InChI=1S/HI.K/h1H;/q;+1/p-1
• Standard InChIKey: NLKNQRATVPKPDG-UHFFFAOYSA-M
• Isomeric SMILES: [K+].[I-]
• Impurities: Impurities: sulfates and heavy metals; Typically less than 1 ppm H2O-OH in 99.9995% purity, ultradry grades
• SMILES: [K+].[I-]
• Canonical SMILES: [K+].[I-]
• Boiling Point: Very high (USCG, 1999); 1323 °C
• Colorform: Colorless or white, cubical crystals, white granules, or powder; HEXAHEDRAL CRYSTALS, EITHER TRANSPARENT OR SOMEWHAT OPAQUE
• Density: 3.13 at 59 °F (USCG, 1999) - Denser than water; will sink; 3.12 g/cu cm
• Melting Point: 1258 °F (USCG, 1999); 681 °C
• Physical Description: Potassium iodide is an odorless white solid. Sinks and mixes with water. (USCG, 1999); Liquid; Dry Powder; Dry Powder, Liquid; Pellets or Large Crystals, Other Solid; Water-soluble, white solid; [CAMEO] Slightly deliquescent; [CHEMINFO]
• Shelf Life: Stable in dry air; Light and moisture accelerate decompn.; VOLATILIZES @ HIGHER TEMP /melting point 680 °C/
• Solubility: Slightly soluble in ethanol; 148 g/100 g water at 25 °C; 127.5 g sol in 100 cc water at 0 °C; 1.88 g sol in 100 cc alcohol at 25 °C; 1.31 g sol in 100 cc acetone at 25 °C; sol in ether, ammonia; 1 gram dissolves in 0.7 mL water, 0.5 mL boiling water; 51 mL absolute ethanol; 22 mL alcohol; 8 mL methanol; 75 mL acetone; 2 mL glycerol; about 2.5 mL glycol
• Synonyms: Antistrumin; Iodide, Potassium; Ioduro Potasico Rovi; Iosat; Jod beta; Jodetten Henning; Jodgamma; Jodid; Jodid dura; Jodid Hexal; Jodid ratiopharm; Jodid Verla; Jodid-ratiopharm; Mono Jod; Mono-Jod; Pima; Potassium Iodide; SSKI; Thyro Block; Thyro-Block; Thyroprotect
• PubChem Compound: 4875
• Last Modified: Sep 13 2023